Cas no 98138-76-2 (8H-Purin-8-one, 6-chloro-3,7-dihydro-2-(methylthio)-)

• Product Name: 8H-Purin-8-one, 6-chloro-3,7-dihydro-2-(methylthio)-
• CAS No: 98138-76-2
• MF: C₆H₅ClN₄OS
• MW: 216.648097753525
• CID: 750724
• PubChem ID: 5354971
• Update Time: 2025-04-19

8H-Purin-8-one, 6-chloro-3,7-dihydro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 8H-Purin-8-one, 6-chloro-3,7-dihydro-2-(methylthio)-
• 6-chloro-2-methylsulfanyl-7,9-dihydropurin-8-one
• NSC22730
• NSC-22730
• 98138-76-2
• 6-Chloro-2-(methylthio)-3H-purin-8(7H)-one
• DTXSID50417881

• Inchi： 1S/C6H5ClN4OS/c1-13-6-9-3(7)2-4(11-6)10-5(12)8-2/h1H3,(H2,8,9,10,11,12)
• InChI Key： RGITUXUFEAFXHJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)SC)NC(N2)=O

Computed Properties

• Exact Mass: 215.9872597g/mol
• Monoisotopic Mass: 215.9872597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.2Ų